
Improving the solubility of MOG(35-55) peptide
for in vitro assays

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: MOG(35-55)

Cat. No.: B612354 Get Quote

MOG(35-55) Peptide Solubility: Technical
Support Center
This technical support center provides researchers, scientists, and drug development

professionals with a comprehensive guide to improving the solubility of the Myelin

Oligodendrocyte Glycoprotein (MOG) (35-55) peptide for in vitro assays. The following

troubleshooting guides and frequently asked questions (FAQs) address common issues

encountered during experimental workflows.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for initially dissolving MOG(35-55) peptide?

A1: For initial reconstitution, sterile, high-purity water is recommended.[1][2][3] Some protocols

also suggest using saline (0.9% NaCl).[4] It is advisable to prepare a concentrated stock

solution in water before diluting it into buffers like PBS, as PBS can sometimes reduce the

peptide's solubility.[2][5]

Q2: What are the typical stock concentrations for MOG(35-55) peptide?

A2: Stock concentrations typically range from 0.5 mg/mL to 2 mg/mL in sterile water or saline.

[1][2][3][4] However, higher concentrations have been reported, with solubility being ≥32.25
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mg/mL in water and ≥86 mg/mL in DMSO.[1] For in vitro assays such as lymphocyte reactivity,

working concentrations are much lower, generally in the range of 1–10 µg/mL.[1]

Q3: My MOG(35-55) peptide is not dissolving completely. What can I do?

A3: If you are experiencing difficulty dissolving the MOG(35-55) peptide, you can try the

following troubleshooting steps:

Gentle Warming: Warm the solution briefly at 37°C for about 10 minutes.[1][6]

Sonication: Use an ultrasonic bath for 5-10 minutes to aid dissolution.[1][3][7]

Vortexing: Gentle vortexing can also help to mix the solution.[3]

Low-Binding Tubes: Prepare and store your peptide solutions in low-binding microcentrifuge

tubes to minimize loss of the peptide to the tube walls.[1]

Q4: How should I store my MOG(35-55) peptide solutions?

A4: Lyophilized MOG(35-55) peptide should be stored at -20°C or lower.[3][7] Once

reconstituted, it is crucial to aliquot the stock solution into single-use volumes to avoid repeated

freeze-thaw cycles, which can degrade the peptide.[1][4][7][8] These aliquots should be stored

at -20°C or, for extended storage, at -80°C.[7][8][9] When stored at -80°C, the stock solution

can be stable for up to 6 months.[9]

Q5: Can I dissolve MOG(35-55) directly in phosphate-buffered saline (PBS)?

A5: While some protocols for in vivo studies mention dissolving MOG(35-55) in PBS[5], it is

generally recommended to first create a stock solution in sterile water.[2] This is because PBS

can sometimes decrease the solubility of the peptide. After dissolving in water, the stock

solution can then be diluted to the final working concentration in your desired buffer, such as

PBS.[2]

Q6: Is MOG(35-55) prone to aggregation?

A6: The MOG(35-55) peptide can be prone to aggregation, which can affect its biological

activity and experimental results.[10][11] Factors such as post-translational modifications (e.g.,
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citrullination) can significantly increase the tendency for amyloid-like aggregation.[12][13] It is

important to ensure the peptide is fully solubilized and to visually inspect solutions for any signs

of precipitation or cloudiness. If the solution is not completely clear after standing at room

temperature, it may be necessary to centrifuge the product.[8]

Quantitative Data Summary
The solubility of MOG(35-55) peptide can vary depending on the solvent and the specific batch

of the peptide. The table below summarizes the reported solubility data from various sources.

Solvent Reported Concentration Source(s)

Water 0.50 mg/mL [1][3][6]

Water 1 mg/mL [2][7]

Water ≥32.25 mg/mL [1]

Saline 2 mg/mL [4]

DMSO ≥86 mg/mL [1]

Ethanol Insoluble [1]

Experimental Protocols
Protocol 1: Reconstitution of Lyophilized MOG(35-55)
Peptide

Bring the vial of lyophilized MOG(35-55) peptide to room temperature before opening.

Add the required volume of sterile, high-purity water to achieve the desired stock

concentration (e.g., 1 mg/mL).

Gently vortex the vial to mix.[3]

If the peptide does not fully dissolve, proceed to the troubleshooting steps outlined in

Protocol 2.

Once dissolved, aliquot the stock solution into single-use, low-binding microcentrifuge tubes.
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Store the aliquots at -20°C or -80°C for long-term storage.[7][8][9] Avoid repeated freeze-

thaw cycles.[4][7][8]

Protocol 2: Troubleshooting Poor Solubility
Gentle Warming: Place the vial containing the peptide solution in a 37°C water bath for 5-10

minutes.[1][6]

Sonication: If warming is insufficient, place the vial in an ultrasonic bath for 5-10 minutes.[1]

[3][7] Be cautious with vials that have labels, as they may detach.[7]

Visual Inspection: After each step, visually inspect the solution to ensure it is clear and free

of particulates.

Centrifugation: If any particulates remain, centrifuge the tube to pellet the insoluble material

before using the supernatant.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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